Desmethylene cis-Tadalafil

Specification

• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol
• IUPAC Name: (2R,8S)-2-(3,4-dihydroxyphenyl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
• Standard InChI: InChI=1S/C21H19N3O4/c1-23-10-18(27)24-15(21(23)28)9-13-12-4-2-3-5-14(12)22-19(13)20(24)11-6-7-16(25)17(26)8-11/h2-8,15,20,22,25-26H,9-10H2,1H3/t15-,20+/m0/s1
• Standard InChI Key: HZSPPSAESSMSNY-MGPUTAFESA-N
• Isomeric SMILES: CN1CC(=O)N2[C@H](C1=O)CC3=C([C@H]2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35
• Canonical SMILES: CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35

Introduction

Chemical Identity and Structural Features

Desmethylene cis-Tadalafil (CAS: 1797099-86-5) is defined by the molecular formula $\text{C}_{21}\text{H}_{19}\text{N}_{3}\text{O}_{4}$ and a molecular weight of 377.4 g/mol. Its IUPAC name, (2S,8R)-2-(3,4-dihydroxyphenyl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.0³,⁸.0¹¹,¹⁶]heptadeca-1(10),11,13,15-tetraene-4,7-dione, reflects its complex tetracyclic framework. The "desmethylene" designation arises from the removal of a methylene group compared to tadalafil, while the "cis" configuration specifies the spatial arrangement of substituents around the piperazinedione ring.

Table 1: Comparative Structural Properties of Desmethylene cis-Tadalafil and Tadalafil

Property	Desmethylene cis-Tadalafil	Tadalafil
Molecular Formula	$\text{C}_{21}\text{H}_{19}\text{N}_{3}\text{O}_{4}$	$\text{C}_{22}\text{H}_{19}\text{N}_{3}\text{O}_{4}$
Molecular Weight (g/mol)	377.4	389.4
Key Structural Feature	Absence of methylene group	Methylene bridge present

The stereochemical specificity of Desmethylene cis-Tadalafil is critical to its biological activity. The cis-(6R,12aR) enantiomer, analogous to tadalafil’s active form, demonstrates heightened PDE5 affinity due to optimal spatial alignment with the enzyme’s catalytic site.

Analytical Applications and Deuterated Analogs

Desmethylene cis-Tadalafil-D3 ($\text{C}_{21}\text{D}_{3}\text{H}_{16}\text{N}_{3}\text{O}_{4}$, MW: 380.412 g/mol) serves as a stable isotope-labeled internal standard in quantitative mass spectrometry. Its deuterium substitution at the methyl group minimizes isotopic interference, enhancing assay precision for tadalafil pharmacokinetic studies or impurity profiling.

Table 2: Properties of Desmethylene cis-Tadalafil-D3

Property	Value
Molecular Formula	$\text{C}_{21}\text{D}_{3}\text{H}_{16}\text{N}_{3}\text{O}_{4}$
Molecular Weight (g/mol)	380.412
Application	Mass spectrometry standard

The use of deuterated analogs underscores the compound’s role in advancing analytical methodologies, particularly in regulatory settings requiring high sensitivity for metabolite detection.

Future Research Directions

Prospective investigations should prioritize:

• Synthetic Optimization: Developing scalable synthesis routes to improve yield and purity.

• Pharmacodynamic Profiling: Quantifying PDE5 inhibition potency and selectivity relative to tadalafil.

• Therapeutic Exploration: Evaluating efficacy in models of erectile dysfunction, pulmonary hypertension, and chemotoxicity.

• Metabolic Studies: Characterizing CYP-mediated metabolism and potential interactions.